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Compound of Interest

Compound Name: 2-Cyclopropylethanol

Cat. No.: B145733 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

attention to safety protocols is paramount. The proper disposal of chemical reagents, such as

2-Cyclopropylethanol, is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

handling and disposal of 2-Cyclopropylethanol, ensuring a secure laboratory environment.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards

associated with 2-Cyclopropylethanol. Adherence to the following safety protocols is non-

negotiable to prevent accidents.

Key Hazards:

Flammability: 2-Cyclopropylethanol is a flammable liquid and vapor.[1][2] It must be kept

away from heat, sparks, open flames, and hot surfaces. All handling equipment should be

properly grounded to prevent static discharge.

Health Hazards: This chemical is harmful if swallowed and causes serious eye irritation.[3] It

may also cause skin and respiratory irritation.[2]

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles or a face shield are mandatory.
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Hand Protection: Wear appropriate protective gloves.[3]

Skin and Body Protection: Use a lab coat or other protective clothing to prevent skin

exposure.

Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably

under a chemical fume hood.[3] For higher-level protection, use appropriate respirator

cartridges.[3]

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 2-Cyclopropylethanol are

summarized in the table below.

Property Value

CAS Number 2566-44-1

Molecular Formula C₅H₁₀O

Molecular Weight 86.13 g/mol [1][3][4]

Appearance Liquid

Boiling Point 137-138 °C at 760 mmHg[1]

Flash Point 47 °C[1]

Storage Temperature -20 °C[1][4]

Standard Disposal Procedure
The primary and most recommended method for the disposal of 2-Cyclopropylethanol is
through a licensed hazardous waste disposal company or your institution's Environmental

Health and Safety (EHS) department.

Step-by-Step Guide for Collection:

Segregation: Do not mix 2-Cyclopropylethanol waste with other chemical waste unless

explicitly approved by your EHS department.
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Containerization:

Use a dedicated, compatible, and properly sealed waste container. The container must be

in good condition and not leak.

The container should not be filled to more than 90% of its capacity to allow for expansion.

[5]

The exterior of the container must be clean and free of any chemical residue.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Cyclopropylethanol".

Include the approximate concentration and quantity of the waste.

Indicate the date when the waste was first added to the container.

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area away from sources of ignition.

Arranging Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to schedule a pickup.

Provide them with all the necessary information about the waste, including the information

on your label.

In-Lab Treatment (for Experienced Personnel)
For small quantities, and only for experienced laboratory personnel, in-lab treatment to render

the chemical less hazardous may be an option. The following protocol is adapted from a

procedure for a structurally similar compound, cyclopropyl methyl ketone, and involves

oxidation. Extreme caution is advised, and this procedure should be tested on a very small
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scale (1-2 mL) before treating larger volumes. This should only be performed in a chemical

fume hood with appropriate PPE.

Principle: Oxidation of the alcohol to a less hazardous carboxylic acid or other oxidized

products using an oxidizing agent like sodium hypochlorite (bleach) under controlled

conditions.

Experimental Protocol:

Preparation: Place a suitably sized beaker on a stir plate within a fume hood and add a stir

bar. Cool the beaker using an ice bath.

Dilution: For every 1 volume of 2-Cyclopropylethanol waste, add 5 volumes of water to the

beaker.

Oxidation:

Slowly and dropwise, add a solution of sodium hypochlorite (household bleach, ~5-6%) to

the stirring, cooled mixture. A general starting point is to use approximately 10-15 mL of

bleach for every 1 mL of 2-Cyclopropylethanol.

Continuously monitor the temperature of the reaction. If a significant temperature increase

is observed, slow down or temporarily stop the addition of the hypochlorite solution.

Reaction Time: Continue stirring the mixture in the ice bath for at least 2 hours after the

addition is complete to ensure the reaction proceeds to completion.

Quenching Excess Oxidant: Test for the presence of excess hypochlorite using potassium

iodide-starch paper (a blue-black color indicates excess oxidant). If present, quench by

adding a small amount of sodium bisulfite solution dropwise until the test paper no longer

turns blue-black.

Final Disposal: Neutralize the resulting solution to a pH between 6 and 8 by slowly adding a

suitable acid (e.g., dilute hydrochloric acid) or base (e.g., sodium bicarbonate). This treated

solution should be collected as aqueous hazardous waste and disposed of through your

institution's EHS office.
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Below is a diagram illustrating the decision-making and procedural workflow for the proper

disposal of 2-Cyclopropylethanol.

Start: 2-Cyclopropylethanol Waste

Assess Quantity and
Personnel Expertise

Small Quantity &
Experienced Personnel

Yes

Large Quantity or
Standard Procedure

No

In-Lab Treatment (Oxidation)

Prepare for Collection:
1. Segregate

2. Containerize
3. Label

4. Store Safely

Collect Treated Aqueous Waste

Contact EHS or Licensed
Waste Disposal Company

End: Proper Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Cyclopropylethanol | 2566-44-1 [sigmaaldrich.com]

2. 2-Cyclopropylethan-1-ol | C5H10O | CID 137642 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. capotchem.cn [capotchem.cn]

4. chemscene.com [chemscene.com]

5. ethz.ch [ethz.ch]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of 2-
Cyclopropylethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145733#2-cyclopropylethanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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